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Compound of Interest

Compound Name: Umeclidinium Bromide-d5

Cat. No.: B15142690 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Umeclidinium bromide is a long-acting muscarinic antagonist (LAMA) utilized in the

management of chronic obstructive pulmonary disease (COPD).[1] Its deuterated analog,

Umeclidinium Bromide-d5, serves as a valuable tool in preclinical research, primarily as an

internal standard for bioanalytical assays and for conducting pharmacokinetic studies to

investigate the kinetic isotope effect.[2] The replacement of hydrogen with deuterium can alter

the metabolic profile of a drug, potentially leading to an improved pharmacokinetic profile.[3][4]

This document provides detailed application notes and protocols for the utilization of

Umeclidinium Bromide-d5 in preclinical animal models, based on the extensive nonclinical

data available for the parent compound, Umeclidinium Bromide.
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Property Value

Chemical Formula C₂₉H₂₉D₅BrNO₂

Molecular Weight 513.54 g/mol

Isotopic Purity Typically >98%

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol

Application Note 1: Internal Standard for
Bioanalytical Assays
Umeclidinium Bromide-d5 is an ideal internal standard for the quantification of Umeclidinium

Bromide in biological matrices (e.g., plasma, tissue homogenates) from preclinical studies

using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its chemical and

physical properties are nearly identical to the non-deuterated analyte, ensuring similar

extraction recovery and chromatographic retention time, while its mass difference allows for

distinct detection.

Experimental Protocol: Quantification of Umeclidinium
Bromide in Rat Plasma
1. Preparation of Stock and Working Solutions:

Prepare a 1 mg/mL stock solution of Umeclidinium Bromide and Umeclidinium Bromide-d5
in DMSO.

Serially dilute the Umeclidinium Bromide stock solution with 50% acetonitrile in water to

prepare calibration standards ranging from 1 ng/mL to 1000 ng/mL.

Prepare a working solution of Umeclidinium Bromide-d5 (internal standard) at a

concentration of 100 ng/mL in 50% acetonitrile in water.

2. Sample Preparation:
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To 50 µL of rat plasma (sample, blank, or calibration standard), add 10 µL of the 100 ng/mL

Umeclidinium Bromide-d5 working solution.

Add 150 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 12,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis:

LC System: Standard HPLC system.

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: Gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.3 mL/min.

Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions:

Umeclidinium Bromide: Monitor the appropriate parent > daughter ion transition.

Umeclidinium Bromide-d5: Monitor the corresponding parent > daughter ion transition,

which will be +5 Da higher than the non-deuterated compound.

4. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Umeclidinium Bromide to

Umeclidinium Bromide-d5 against the concentration of the calibration standards.
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Determine the concentration of Umeclidinium Bromide in the unknown samples by

interpolation from the calibration curve.

Workflow for Use as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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